3-Bromo-6-oxabicyclo[3.1.0]hexane

• CAS No.: 80778-34-3
• Molecular Formula: C5H7BrO
• Molecular Weight: 163.01 g/mol
• IUPAC Name: 3-bromo-6-oxabicyclo[3.1.0]hexane
• InChI: InChI=1S/C5H7BrO/c6-3-1-4-5(2-3)7-4/h3-5H,1-2H2
• InChI Key: HBSVUEULTFIABU-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC2C1O2)Br

Description

3-Bromo-6-oxabicyclo[3.1.0]hexane is a bicyclic organic compound characterized by a strained three-membered cyclopropane ring fused to a three-membered oxolane (tetrahydrofuran) ring. The bromine substituent at the 3-position and the oxygen atom in the 6-oxabicyclo structure contribute to its unique reactivity and physicochemical properties. This compound is primarily utilized in synthetic organic chemistry as a building block for pharmaceuticals, agrochemicals, and materials science due to its ability to undergo stereospecific ring-opening reactions and functionalization .

Synthetic routes to this compound often involve halogenation or ring-closing strategies. For example, H. Maskill et al. demonstrated the stereoselective reduction of 6,6-dibromo-3-oxabicyclo[3.1.0]hexane using zinc or tributyltin hydride to yield mixtures of exo- and endo-6-bromo derivatives, with selectivities dependent on the reducing agent .

Comparison with Similar Compounds

Data Tables

Table 1: Comparison of Key Brominated Bicyclo[3.1.0]hexane Derivatives

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Applications	Reference
3-Bromo-6-oxabicyclo[3.1.0]hexane	-	C₅H₇BrO	179.02	Synthetic intermediates
3-(Bromomethyl)-6-oxabicyclo[3.1.0]hexane	2031260-82-7	C₆H₉BrO	193.04	Drug discovery
3-(Bromomethyl)-6,6-difluorobicyclo[3.1.0]hexane	1393569-74-8	C₇H₉BrF₂	211.05	Agrochemicals

Table 2: Stereoselectivity in Reduction of 6,6-Dibromo-3-oxabicyclo[3.1.0]hexane

Reducing Agent	exo:endo Ratio
Zinc–acetic acid	62:38
Tributyltin hydride	48:52
n-Butyllithium + H₂O	~90:10